2-(4-bromo-1H-pyrrol-2-yl)acetonitrile
Overview
Description
2-(4-bromo-1H-pyrrol-2-yl)acetonitrile, also known as 2-BPA, is an organic compound that has been widely studied for its potential applications in scientific research. It is a colorless liquid with a low melting point, making it an ideal choice for laboratory experiments. 2-BPA has been studied for its ability to act as a catalyst in the synthesis of various compounds, as well as its potential use in the development of pharmaceuticals.
Scientific Research Applications
2-(4-bromo-1H-pyrrol-2-yl)acetonitrile has a wide range of potential applications in scientific research. It has been used as a catalyst in the synthesis of various compounds, such as pyrrolizidine alkaloids and quinolizidine alkaloids. It has also been used in the development of pharmaceuticals, such as antifungal drugs and anti-inflammatory agents. In addition, this compound has been studied for its potential use as an insecticide.
Mechanism of Action
2-(4-bromo-1H-pyrrol-2-yl)acetonitrile is believed to act as a catalyst in the synthesis of various compounds. It is thought to work by facilitating the formation of a covalent bond between two molecules, resulting in the formation of a new compound. This process is known as a nucleophilic substitution reaction.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the growth of certain types of bacteria, as well as to have antifungal and anti-inflammatory properties. In addition, it has been shown to have insecticidal activity, as well as to have potential applications in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
2-(4-bromo-1H-pyrrol-2-yl)acetonitrile has several advantages for laboratory experiments. It is a colorless liquid with a low melting point, making it easy to work with. In addition, it is a relatively stable compound, making it less likely to degrade over time. However, it is important to note that this compound is toxic and should be handled with care.
Future Directions
There are several potential future directions for 2-(4-bromo-1H-pyrrol-2-yl)acetonitrile. It could be further studied for its potential use in the development of pharmaceuticals, such as antifungal drugs and anti-inflammatory agents. In addition, it could be studied for its potential use as an insecticide. Finally, it could be investigated for its potential use in the treatment of certain types of cancer.
Synthesis Methods
2-(4-bromo-1H-pyrrol-2-yl)acetonitrile is synthesized from the reaction of 4-bromo-1H-pyrrole and acetonitrile. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and is conducted at a temperature of 0-5°C. The reaction is usually complete within 1-2 hours, yielding a clear, colorless solution of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-1H-pyrrol-2-yl)acetonitrile involves the reaction of 4-bromo-1H-pyrrole with acetonitrile in the presence of a suitable catalyst.", "Starting Materials": [ "4-bromo-1H-pyrrole", "Acetonitrile", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 4-bromo-1H-pyrrole in acetonitrile", "Step 2: Add the catalyst to the reaction mixture", "Step 3: Heat the reaction mixture under reflux for several hours", "Step 4: Cool the reaction mixture and filter the precipitated product", "Step 5: Wash the product with a suitable solvent and dry it under vacuum", "Step 6: Characterize the product using spectroscopic techniques" ] } | |
CAS RN |
62380-96-5 |
Molecular Formula |
C6H5BrN2 |
Molecular Weight |
185 |
Purity |
95 |
Origin of Product |
United States |
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